Cas no 441-38-3 (a-Benzoin Oxime)

• Product Name: a-Benzoin Oxime
• CAS No: 441-38-3
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00004501
• CID: 82304
• PubChem ID: 5354084
• Update Time: 2025-04-18

a-Benzoin Oxime Chemical and Physical Properties

Names and Identifiers

• alpha-Benzoin oxime
• 2-Hydroxy-1,2-diphenylethanone oxime (alpha-form)
• a-Benzoin oxime, (Cupron)
• Cupron
• α-Benzoin oxime
• Benzoina-oxime
• 2-Hydroxy-1,2-diphenylethanone oxime
• 2-Hydroxy-2-phenylacetophenone oxiMe
• (E)-(+/-)-2-Hydroxy-1,2-diphenyl-ethanone oxime
• (+/-)-Benzoin oxime
• (+/-)-anti-Benzoin oxime
• NSC 659
• dl-Benzoin anti-oxime
• 2-(hydroxyimino)-1,2-diphenylethan-1-ol
• alpha-Benzoin oxime, 98%
• Z56943483
• AKOS016042942
• (E)-2-Hydroxy-1,2-diphenylethan-1-one oxime
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime (alpha isomer)
• USAF FA-5
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime
• (Z)-benzoin oxime
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (E)-
• WAKHLWOJMHVUJC-FYWRMAATSA-N
• Benzoin-.alpha.-oxime
• Benzoin, .alpha.-oxime
• .alpha.-Benzoin oxime
• alpha -Benzoin oxime
• BENZOIN OXIME, (E)-(RS)-
• CS-W013006
• Ethanone, 2-hydroxy-1,2-diphenyl-, oxime, (1E)-
• Benzoin oxime
• Benzoinoxime
• Ethanone, 2-hydroxy-1,2-diphenyl-, 1-oxime, (1E)-
• AI3-52537
• Q27286743
• 441-38-3
• Benzoin oxime, (E)-
• EINECS 209-367-3
• (E)-(1)-2-Hydroxy-1,2-diphenylethan-1-one oxime
• SMR000595641
• 4W7F9B656N
• NSC659
• SYN-BENZOIN OXIME
• UNII-4W7F9B656N
• AI3-14935
• NSC-659
• LS-14281
• (2E)-2-hydroxyimino-1,2-diphenylethanol
• Benzoinoxim [Czech]
• HMS1748E13
• CHEMBL3185374
• Cuprone
• BRN 2051941
• EN300-17468
• WLN: QYR&YR&UNQ
• SR-01000046938-1
• NCGC00246087-01
• (1E)-2-Hydroxy-1,2-diphenylethanone oxime
• 5928-63-2
• 574-13-0
• EINECS 227-665-1
• E-BENZOIN OXIME
• DS-8014
• SCHEMBL851397
• Benzoin, alpha-oxime
• BENZOIN, OXIME
• 1-08-00-00573 (Beilstein Handbook Reference)
• 2-Hydroxy-1,2-diphenyl-ethanone oxime
• (E)-2-Hydroxy-1,2-diphenylethanone oxime
• Benzoinoxim
• Cupron [Czech]
• 2-(N-hydroxyimino)-1,2-diphenylethan-1-ol
• MFCD00004501
• MLS001177408
• AKOS000120619
• BENZOIN OXIME .ALPHA.-FORM [MI]
• SR-01000046938
• EINECS 207-127-2
• Benzoin, oxime (VAN)
• DTXSID301341250
• Benzoin anti-oxime
• ALBB-037241
• (1Z)-2-hydroxy-1,2-diphenylethanone oxime
• DTXSID201269304
• a-Benzoin Oxime

• MDL： MFCD00004501
• Inchi： 1S/C14H13NO2/c16-14(12-9-5-2-6-10-12)13(15-17)11-7-3-1-4-8-11/h1-10,14,16-17H/b15-13+
• InChI Key： WAKHLWOJMHVUJC-FYWRMAATSA-N
• SMILES： OC(/C(/C1C=CC=CC=1)=N/O)C1C=CC=CC=1
• BRN： 2051941

Computed Properties

• Exact Mass: 227.09500
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 52.8A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.13
• Melting Point: 150.0 to 155.0 deg-C
• Boiling Point: 417.8°C at 760 mmHg
• Flash Point: 270.4°C
• Refractive Index: 1.5780 (estimate)
• Solubility: ethanol: 0.1 g/mL, clear
• Stability/Shelf Life: Stable, but may be light sensitive. Incompatible with strong oxidizing agents.
• PSA: 52.82000
• LogP: 2.59850
• Solubility: It is easily soluble in ethanol and ammonium hydroxide solution, slightly soluble in water. It changes from white to black when exposed to light. The color gradually deepens when exposed to light
• Merck: 14,1094
• Sensitiveness: Light Sensitive

a-Benzoin Oxime Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：8
• RTECS：DI1750000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether